aurantiomide A
Overview
Description
aurantiomide A is a natural product found in Penicillium aurantiogriseum with data available.
Scientific Research Applications
Marine-Derived Fungus Penicillium aurantiogriseum and Aurantiomides
- Research on Penicillium aurantiogriseum, a marine-derived fungus, has led to the isolation of new alkaloids including aurantiomides A and B. These compounds exhibit moderate cytotoxic activity against human tumor cells, with aurantiomide B showing potent efficacy against HEPG2 cells (Song et al., 2012).
Sponge-Derived Fungus Penicillium aurantiogriseum and Aurantiomides
- Aurantiomides A, B, and C, isolated from the sponge-derived fungus Penicillium aurantiogriseum, have been identified. These compounds show moderate cytotoxicities against various cancer cell lines, highlighting their potential in cancer treatment (Xin et al., 2007).
Traditional Chinese Medicine and Aurantii fructus
- Aurantii fructus, used in traditional Chinese medicine, contains aurantiomide-related compounds. A study identified 104 compounds from Aurantii fructus, suggesting its potential in various therapeutic applications, including gastrointestinal disorders (He et al., 2018).
Aurantii Fructus in Cardiovascular Health
- Aurantii Fructus has demonstrated anti-ischemic effects, improving contractile dysfunction in ischemic rat hearts. This indicates its potential application in treating cardiovascular symptoms (Kang et al., 2007).
Pharmacokinetics and Biodistribution of Aurantiamide
- The pharmacokinetics and biodistribution of aurantiamide and aurantiamide acetate have been studied in rats. These findings are crucial for understanding their therapeutic potential and safety profile (Chen et al., 2016).
Aurantiamide in Citrus aurantium
- Citrus aurantium contains phenethylamine alkaloids, including aurantiamide. Chromatographic and electrophoretic methods have been developed for analyzing these alkaloids, contributing to the quality control and therapeutic application of Citrus aurantium products (Pellati & Benvenuti, 2007).
properties
Product Name |
aurantiomide A |
|---|---|
Molecular Formula |
C19H24N4O4 |
Molecular Weight |
372.4 g/mol |
IUPAC Name |
3-[(1R,4S)-1-methoxy-1-(2-methylpropyl)-3,6-dioxo-2,4-dihydropyrazino[2,1-b]quinazolin-4-yl]propanamide |
InChI |
InChI=1S/C19H24N4O4/c1-11(2)10-19(27-3)18-21-13-7-5-4-6-12(13)17(26)23(18)14(16(25)22-19)8-9-15(20)24/h4-7,11,14H,8-10H2,1-3H3,(H2,20,24)(H,22,25)/t14-,19+/m0/s1 |
InChI Key |
YQGOVBHFRUCFDP-IFXJQAMLSA-N |
Isomeric SMILES |
CC(C)C[C@]1(C2=NC3=CC=CC=C3C(=O)N2[C@H](C(=O)N1)CCC(=O)N)OC |
Canonical SMILES |
CC(C)CC1(C2=NC3=CC=CC=C3C(=O)N2C(C(=O)N1)CCC(=O)N)OC |
synonyms |
aurantiomide A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-[(3-amino-3-oxoprop-1-en-2-yl)amino]-3-oxoprop-1-en-2-yl]-17-ethylidene-14-(1-hydroxyethyl)-27-(2-hydroxypropan-2-yl)-33-methyl-24,30,37,40-tetramethylidene-12,15,22,25,28,35,38-heptaoxo-19,32,42-trioxa-9-thia-3,13,16,23,26,29,36,39,44,45,46,47-dodecazahexacyclo[39.2.1.18,11.118,21.131,34.02,7]heptatetraconta-1(43),2(7),3,5,8(47),10,18(46),20,31(45),33,41(44)-undecaene-4-carboxamide](/img/structure/B1258627.png)
![1-[(4-methylphenyl)methyl]-2,4-dioxo-N-(phenylmethyl)-3-prop-2-enyl-7-quinazolinecarboxamide](/img/structure/B1258631.png)
